Methyl 2-(benzamidomethyl)-3-hydroxybutanoate

• CAS No.: 142248-11-1
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: methyl 2-(benzamidomethyl)-3-hydroxybutanoate
• InChI: InChI=1S/C13H17NO4/c1-9(15)11(13(17)18-2)8-14-12(16)10-6-4-3-5-7-10/h3-7,9,11,15H,8H2,1-2H3,(H,14,16)
• InChI Key: ATBIFOORFZTUKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(CNC(=O)C1=CC=CC=C1)C(=O)OC)O

Description

Methyl 2-(benzamidomethyl)-3-hydroxybutanoate is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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Into a 200-ml stainless steel-made autoclave was placed 3.56 g (0.0143 mole) of methyl 2-benzamidomethyl-3-oxobutyrate. After nitrogen replacement, 7 ml of a separately prepared dichloromethane/methanol (7/1 by volume) mixed solvent solution containing 0.01 g (0.00894 mmole) of [RuI(p-Cymene)((-)-OcH-BINAP)]I as obtained in Example 5 was added. The resulting mixture was stirred at a hydrogen pressure of 50 kg/cm2 and a temperature of 65° C. for 20 hours. After the reaction, the reaction mixture was analyzed- by high-speed liquid chromatography. As a result, it was found that 2.79 g (percent yield: 78%) of methyl 2-benzamidomethyl-3-hydroxybutyrate had been formed and that the conversion was 80%, diastereomer selectivity 91.6%, and optical percent yield 99% ee.